5-fluoro-4-iodo-1-phenyl-1H-pyrazole
Description
5-fluoro-4-iodo-1-phenyl-1H-pyrazole is a chemical compound with the CAS Number: 1696793-02-8 . It has a molecular weight of 288.06 . The IUPAC name for this compound is 5-fluoro-4-iodo-1-phenyl-1H-pyrazole .
Molecular Structure Analysis
The molecular structure of 5-fluoro-4-iodo-1-phenyl-1H-pyrazole consists of a pyrazole ring which is a five-membered aromatic heterocycle with two nitrogen atoms and three carbon atoms . The InChI code for this compound is 1S/C9H6FIN2/c10-9-8(11)6-12-13(9)7-4-2-1-3-5-7/h1-6H .Scientific Research Applications
Synthesis of Heterobiaryls
4-Iodopyrazole, a compound structurally similar to 5-fluoro-4-iodo-1-phenyl-1H-pyrazole, has been used in an indium-mediated synthesis of heterobiaryls . Heterobiaryls are important structures in medicinal chemistry and materials science.
Iodination Reactions
4-Iodopyrazole can undergo iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . This suggests that 5-fluoro-4-iodo-1-phenyl-1H-pyrazole could potentially be used in similar iodination reactions.
Anticancer Activity
Pyrazole derivatives have shown a broad spectrum of biological activities, including anticancer activity . For instance, some pyrazole derivatives have been studied for their activity against breast cancer cell lines .
Antimicrobial Activity
Pyrazoles are known for their antimicrobial properties . Therefore, 5-fluoro-4-iodo-1-phenyl-1H-pyrazole could potentially be used in the development of new antimicrobial agents.
Anti-inflammatory Activity
Pyrazoles have been used for their anti-inflammatory properties . This suggests that 5-fluoro-4-iodo-1-phenyl-1H-pyrazole could potentially be used in the treatment of inflammatory conditions.
Antioxidant Activity
Pyrazoles have demonstrated antioxidant activity . This suggests that 5-fluoro-4-iodo-1-phenyl-1H-pyrazole could potentially be used in the development of new antioxidants.
properties
IUPAC Name |
5-fluoro-4-iodo-1-phenylpyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FIN2/c10-9-8(11)6-12-13(9)7-4-2-1-3-5-7/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SILLJRSJXNRAGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(C=N2)I)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-4-iodo-1-phenyl-1H-pyrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1'-(2-Bromo-5-methoxybenzoyl)spiro[chroman-2,3'-pyrrolidin]-4-one](/img/structure/B2618647.png)
![N-(1-cyanobutyl)-3,7-dithiatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxamide](/img/structure/B2618655.png)
![3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-{[4-(propan-2-yl)phenyl]methyl}propanamide](/img/structure/B2618660.png)
![1-(4-Chlorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylethanone](/img/structure/B2618661.png)
![(Z)-2,5-dichloro-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide](/img/structure/B2618665.png)
